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Introduction
Tin tetrachloride (SnCl₄), a colorless, fuming liquid, holds a significant place in the history of

chemistry. Its discovery marked a pivotal moment in the transition from alchemy to modern

chemistry, and its unique properties have secured its relevance in a multitude of scientific and

industrial applications for centuries. This in-depth technical guide explores the discovery,

history, and fundamental properties of tin tetrachloride, providing researchers, scientists, and

drug development professionals with a comprehensive understanding of this important

inorganic compound.

Discovery and Historical Significance
Tin tetrachloride was first identified by the German physician and alchemist Andreas Libavius

(c. 1550-1616).[1][2][3] In his seminal 1597 publication, Alchemia, considered one of the first

systematic chemistry textbooks, Libavius described a substance he named "spiritus fumans

libavii" (the fuming liquor of Libavius), which we now know as tin tetrachloride.[4][5][6] His work

was notable for its clarity and systematic approach, a departure from the secrecy and

mysticism that often shrouded alchemical practices.[4][7]

The historical journey of tin tetrachloride is not confined to the annals of early chemistry. By the

17th century, it had found commercial application as a mordant in the dyeing industry.[8] Its
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ability to form dense, irritating smoke upon contact with air led to its unfortunate use as a

chemical weapon during World War I.[1][2]

Physicochemical Properties
Tin tetrachloride is a versatile reagent, a characteristic owing to its distinct physical and

chemical properties. The anhydrous form and its common pentahydrate exhibit different

properties, which are crucial for their respective applications.

Table 1: Physical Properties of Tin Tetrachloride
Property Anhydrous (SnCl₄) Pentahydrate (SnCl₄·5H₂O)

Molar Mass 260.50 g/mol [1][3] 350.60 g/mol [1][3]

Appearance
Colorless fuming liquid[1][9]

[10]

Yellowish-white crystalline

solid[9]

Odor Acrid, pungent[1][10] Faint odor of HCl[9]

Density 2.226 g/cm³ at 25 °C[1][9] 2.04 g/cm³[1][9]

Melting Point -34.07 °C[1][9] 56 °C[1][9]

Boiling Point 114.15 °C[1][9] Decomposes at 56°C[9]

Table 2: Solubility of Anhydrous Tin Tetrachloride
Solvent Solubility

Water Hydrolyzes, very hygroscopic[1]

Organic Solvents

Soluble in alcohol, benzene, toluene,

chloroform, acetone, kerosene, CCl₄, methanol,

gasoline, CS₂[1][9][10][11]

Experimental Protocols
The synthesis of tin tetrachloride has been documented for over a century. Below are detailed

methodologies for both a historical and a modern preparation of anhydrous tin tetrachloride.
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Historical Synthesis Protocol (Adapted from H. T. Vulte,
1895)[12]
Objective: To prepare anhydrous tin tetrachloride by the direct reaction of metallic tin with

chlorine gas.

Materials:

150 g pure granulated tin

Dry chlorine gas

Tubulated retort

Gas stove or other heat source

Long condenser

Two Woulff bottles (receivers)

Ice-water bath

Distillation flask

Tinfoil

Procedure:

Place 150 g of pure granulated tin into a mounted, tubulated retort.

Heat the retort using a gas stove until the tin is fused.

Introduce a strong stream of dry chlorine gas into the retort through a glass tube positioned

near the surface of the molten tin.

Connect the retort to a long condenser, followed by two Woulff bottles serving as receivers.
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Place the Woulff bottles in an ice-water bath to facilitate the condensation of the volatile tin

tetrachloride.

The crude tin tetrachloride will collect in the receivers.

For purification, transfer the collected liquid to a distillation flask containing a small amount of

tinfoil (to react with any excess free chlorine).

Perform a fractional distillation to obtain purified, anhydrous tin tetrachloride.

Modern Synthesis and Purification Protocol[13]
Objective: To synthesize and purify tin tetrachloride from its elements with high purity.

Materials:

High-purity tin metal

Chlorine gas

Quartz reactor (still) with a dephlegmator

Quartz tubing and hose

Receiver vessel

Quartz perforated-plate rectification column

Resistance furnace

Needle valve

Condenser

Quartz funnel

Thermometer

Procedure: Synthesis:
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The synthesis is conducted in a specially designed quartz installation.

The reaction between tin and chlorine is highly exothermic (ΔH = –528.9 kJ/mol).[12]

Initial heating of the still is required to initiate the reaction.

Once the reaction begins, the heat generated is substantial, and the dephlegmator must be

cooled to control the temperature and condense the tin tetrachloride vapors.

The resulting tin tetrachloride is transferred through a quartz hose to a receiver.

Purification (Rectification):

The crude tin tetrachloride is purified using a quartz perforated-plate rectification column.

The still temperature is maintained at 120°C, and the column temperature is held at 113°C.

The sampling rate is controlled at approximately 1 mL/min using a needle valve.

Fractions are collected and can be analyzed for purity using techniques such as inductively

coupled plasma–atomic emission spectroscopy.

Key Chemical Reactions and Applications
Tin tetrachloride is a strong Lewis acid, a property that underpins many of its applications.[1] It

readily forms adducts with Lewis bases and is a key precursor in organotin chemistry.

Formation of Hexachlorostannate: SnCl₄ + 2 HCl → H₂SnCl₆

Precursor to Organotin Compounds: SnCl₄ + 4 RMgCl → SnR₄ + 4 MgCl₂[1]

Its utility extends to various industrial processes:

Catalysis: It serves as a Lewis acid catalyst in Friedel-Crafts reactions for alkylation and

cyclization.[1][2]

Polymer Industry: It is a precursor to organotin compounds used as catalysts and polymer

stabilizers.[2][8]
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Surface Coatings: It is used in sol-gel processes to create tin(IV) oxide (SnO₂) coatings, for

example, to toughen glass.[2][8]

Dyeing: Historically and in some modern applications, it is used as a mordant for textiles.[8]

[13]

Visualizing the History and Synthesis
To better understand the timeline of the discovery and the workflow of its synthesis, the

following diagrams are provided.

Historical Timeline of Tin Tetrachloride

16th-17th Century 20th Century

Andreas Libavius describes 'spiritus fumans libavii' in Alchemia

Commercial use as a mordant in dyeing begins

Early Application

Used as a chemical weapon

Widespread use as a precursor for organotin compounds

Industrial Evolution

Click to download full resolution via product page

Caption: A timeline of key events in the history of tin tetrachloride.
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Experimental Workflow for Tin Tetrachloride Synthesis

Synthesis

Purification

Start

Molten Tin (Sn) + Chlorine Gas (Cl2)

Direct Reaction in Retort/Reactor

Condense Vapors in Cooled Receiver

Crude SnCl4

Fractional Distillation

Pure Anhydrous SnCl4

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis and purification of tin tetrachloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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